Cas no 1270429-64-5 (tert-butyl N-2-amino-2-(5-chloro-2-hydroxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(5-chloro-2-hydroxyphenyl)ethylcarbamate
• CAS No: 1270429-64-5
• MF: C₁₃H₁₉ClN₂O₃
• MW: 286.754562616348
• CID: 5914854
• PubChem ID: 165880101
• Update Time: 2025-10-22

tert-butyl N-2-amino-2-(5-chloro-2-hydroxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(5-chloro-2-hydroxyphenyl)ethylcarbamate
• tert-butyl N-[2-amino-2-(5-chloro-2-hydroxyphenyl)ethyl]carbamate
• EN300-1879200
• 1270429-64-5

• Inchi： 1S/C13H19ClN2O3/c1-13(2,3)19-12(18)16-7-10(15)9-6-8(14)4-5-11(9)17/h4-6,10,17H,7,15H2,1-3H3,(H,16,18)
• InChI Key： LFEZLKQFNZRAQT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CNC(=O)OC(C)(C)C)N)O

Computed Properties

• Exact Mass: 286.1084202g/mol
• Monoisotopic Mass: 286.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-amino-2-(5-chloro-2-hydroxyphenyl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-2-(5-chloro-2-hydroxyphenyl)ethylcarbamate (CAS No. 1270429-64-5)

tert-butyl N-2-amino-2-(5-chloro-2-hydroxyphenyl)ethylcarbamate (CAS No. 1270429-64-5) is a specialized organic compound widely recognized for its potential applications in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a tert-butyl carbamate group with a 5-chloro-2-hydroxyphenyl moiety, making it a valuable intermediate in drug discovery. Researchers and industry professionals frequently search for this compound due to its relevance in developing novel therapeutic agents, particularly in the fields of central nervous system (CNS) disorders and anti-inflammatory drugs.

The growing interest in tert-butyl N-2-amino-2-(5-chloro-2-hydroxyphenyl)ethylcarbamate is driven by its structural versatility and potential biological activity. With the increasing demand for small molecule therapeutics, this compound has gained attention in medicinal chemistry circles. Recent trends in pharmaceutical research emphasize the importance of chiral building blocks and protected amino derivatives, both of which are characteristics of this compound. Its CAS No. 1270429-64-5 serves as a crucial identifier for researchers looking to source high-purity materials for their studies.

From a chemical perspective, tert-butyl N-2-amino-2-(5-chloro-2-hydroxyphenyl)ethylcarbamate demonstrates several interesting properties that make it valuable for synthetic applications. The presence of both amino and hydroxyl functional groups allows for diverse chemical modifications, while the tert-butyloxycarbonyl (Boc) protecting group provides stability during synthetic transformations. These features have made it particularly useful in peptide synthesis and the development of drug-like molecules, addressing current market needs for more efficient pharmaceutical intermediates.

The application potential of CAS No. 1270429-64-5 extends beyond pharmaceuticals. Recent studies have explored its use in material science, particularly in the development of functional polymers and specialty coatings. The compound's aromatic structure and reactive sites make it an interesting candidate for creating novel materials with specific optical or electronic properties. This aligns with current industry trends toward multifunctional materials and smart coatings, areas that are receiving significant research attention and investment.

Quality control and analytical characterization of tert-butyl N-2-amino-2-(5-chloro-2-hydroxyphenyl)ethylcarbamate are critical aspects for researchers and manufacturers. Advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy are typically employed to verify the compound's purity and structural integrity. These analytical methods are frequently searched in connection with this compound, reflecting the importance of quality assurance in chemical research and pharmaceutical development.

The market for pharmaceutical intermediates like CAS No. 1270429-64-5 has seen steady growth, driven by increasing R&D activities in drug discovery. Industry reports suggest particular demand for chiral intermediates and protected amino compounds, categories to which this substance belongs. Manufacturers and suppliers are responding to this demand by improving synthesis protocols and scaling up production while maintaining high purity standards, addressing common concerns about batch-to-batch consistency and supply chain reliability.

From a regulatory standpoint, proper handling and documentation of tert-butyl N-2-amino-2-(5-chloro-2-hydroxyphenyl)ethylcarbamate are essential for research and industrial applications. While not classified as hazardous under standard regulations, appropriate laboratory safety measures should always be followed when working with chemical substances. Researchers often search for information about material safety data and storage conditions for this compound, highlighting the importance of comprehensive product documentation.

Future research directions for CAS No. 1270429-64-5 may explore its potential in emerging therapeutic areas or advanced material applications. The compound's structural features make it a candidate for investigation in targeted drug delivery systems or as a building block for bioactive scaffolds. These potential applications align with current scientific trends toward precision medicine and functional biomaterials, areas that continue to attract significant research interest and funding.

In conclusion, tert-butyl N-2-amino-2-(5-chloro-2-hydroxyphenyl)ethylcarbamate represents an important chemical entity with diverse applications in pharmaceutical research and material science. Its unique structural characteristics and synthetic versatility continue to make it valuable compound for researchers addressing current challenges in drug development and advanced materials. As scientific understanding evolves and new applications emerge, this compound is likely to maintain its relevance in chemical research and industrial applications.